Cas no 93610-16-3 ( )

• Product Name: &nbsp
• CAS No: 93610-16-3
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 999876
• PubChem ID: 345557
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(hydroxymethyl)benzoic acid
• 93610-16-3
• NSC403257
• NSC-403257
• DTXSID70323172
• AKOS006294468
•  

• Inchi： 1S/C8H8O4/c9-4-5-2-1-3-6(7(5)10)8(11)12/h1-3,9-10H,4H2,(H,11,12)
• InChI Key： MCYJIWAVMOYBDQ-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC=CC=1CO

Computed Properties

• Exact Mass: 168.04225873g/mol
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives